Deuterated Arachidonic Acid CYP450 Metabolite LC-MS Mixture
Description
The deuterated arachidonic acid CYP450 metabolite LC-MS mixture contains deuterated versions of HETE and EET metabolites produced by the cytochrome P450 pathway of arachidonic acid metabolism. The mixture is supplied in an amber ampule in which the headspace has been purged with argon to prevent lipid oxidation. This product has been designed for direct use in LC-MS applications. This mixture is ideally suited for use as an internal standard in mass spectrometry applications. After opening, we recommend that the mixture be transferred immediately to a 1 ml glass screw cap vial, to prevent solvent evaporation, and stored at -20°C. The mixture should be discarded after multiple freeze/thaw cycles.This mixture contains deuterated forms of 20-HETE, (±)11(12)-EET, and (±)14(15)-EET, each of which have been shown to be involved in either vasoconstriction or hypertension.
Scientific Research Applications
1. Method Development for Eicosanoid Analysis
A liquid chromatography/mass spectrometric (LC/MS) method has been developed for the simultaneous analysis of arachidonic acid and its metabolites in rat brain tissue. This robust method optimizes sensitivity and separation, providing a comprehensive analysis of arachidonic acid metabolites, including prostaglandins, dihydroxyeicosatrienoic acids, hydroxyeicosatetraenoic acids, and epoxyeicosatrienoic acids. This approach is crucial for understanding the complex interactions and functions of these metabolites in biological systems (Yue et al., 2007).
2. Analysis in Biological Samples
The deuterated arachidonic acid CYP450 metabolite LC-MS mixture has been utilized in a targeted approach to analyze eicosanoids derived from the cytochrome P450 pathway in biological samples. The high-resolution multiple-reaction monitoring mass spectrometry method developed offers a powerful tool for simultaneous analysis, providing insights into the biological roles of these metabolites in physiological and pathological conditions (Acunha et al., 2021).
3. Diagnostic and Therapeutic Applications
In a mouse model of breast cancer, liquid chromatography-tandem mass spectrometry (LC-MS/MS) was used to analyze arachidonic acid and its main metabolites, providing potential biomarkers for the diagnosis and treatment of breast cancer. The study emphasizes the role of the targeted CYP-mediated pathway of arachidonic acid in cancer therapy and diagnostics (Chen et al., 2020).
4. Disease Mechanism and Therapeutic Insights
Research on the metabolism of arachidonic acid and its metabolites, specifically focusing on cytochrome P450 enzymes, contributes to our understanding of the regulation of vascular tone, renal function, and blood pressure. This knowledge is instrumental in uncovering disease mechanisms and identifying potential therapeutic targets (Rivera et al., 2004).
Properties
Origin of Product |
United States |
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